Cas no 11030-71-0 (Amanitin)

Amanitin structure
Amanitin structure
Product name:Amanitin
CAS No:11030-71-0
MF:C39H53N9O14S
MW:903.955028295517
CID:154085
PubChem ID:3084077

Amanitin Chemical and Physical Properties

Names and Identifiers

    • Amanitin
    • Amanitine(8CI)
    • Amatoxin
    • LogP
    • AC1MJ1V6
    • α-Amanitin
    • 11030-71-0
    • 6429KFN06D
    • Amanitins
    • UNII-6429KFN06D
    • 2-[34-Butan-2-yl-13-(3,4-dihydroxybutan-2-yl)-8,22-dihydroxy-2,5,11,14,30,33,36,39-octaoxo-27-thia-3,6,12,15,25,29,32,35,38-nonazapentacyclo[14.12.11.06,10.018,26.019,24]nonatriaconta-18(26),19(24),20,22-tetraen-4-yl]acetic acid
    • Inchi: InChI=1S/C39H52N10O13S/c1-5-17(2)31-36(58)42-12-29(53)43-26-16-63(61)38-22(21-7-6-20(62-4)9-23(21)46-38)10-24(33(55)41-13-30(54)47-31)44-37(59)32(18(3)15-50)48-35(57)27-8-19(51)14-49(27)39(60)25(11-28(40)52)45-34(26)56/h6-7,9,15,17-19,24-27,31-32,46,51H,5,8,10-14,16H2,1-4H3,(H2,40,52)(H,41,55)(H,42,58)(H,43,53)(H,44,59)(H,45,56)(H,47,54)(H,48,57)
    • InChI Key: DLOANZJYILCPGB-UHFFFAOYSA-N
    • SMILES: CCC(C1NC(=O)CNC(=O)C2NC(C(NC(C3CC(O)CN3C(C(NC(=O)C(CS(C3NC4C=C(C=CC=4C=3C2)OC)=O)NC(=O)CNC1=O)CC(=O)N)=O)=O)C(C=O)C)=O)C

Computed Properties

  • Exact Mass: 902.33576
  • Monoisotopic Mass: 903.343
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 7
  • Complexity: 1760
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 383A^2

Experimental Properties

  • Density: 1.55
  • Boiling Point: 1538°Cat760mmHg
  • Flash Point: 883.9°C
  • Refractive Index: 1.685
  • PSA: 355.12
  • LogP: -2.46720

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